Cas no 32118-33-5 (4-Bromo-3-chlorophenyl Isothiocyanate)

• Product Name: 4-Bromo-3-chlorophenyl Isothiocyanate
• CAS No: 32118-33-5
• MF: C₇H₃BrClNS
• MW: 248.527418375015
• MDL: MFCD00041071
• CID: 320917
• PubChem ID: 36067
• Update Time: 2025-05-19

4-Bromo-3-chlorophenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-chloro-4-isothiocyanato-
• 4-Bromo-3-chlorophenyl isothiocyanate
• 1-bromo-2-chloro-4-isothiocyanatobenzene
• 4-Bromo-3-chloroiodobenzene
• 4-Bromo-3-chlorophenylisothiocyanate
• MFCD00041071
• SY030342
• SCHEMBL1588268
• FT-0639006
• 32118-33-5
• ISOTHIOCYANIC ACID, 4-BROMO-3-CHLOROPHENYL ESTER
• 1-Bromo-2-chloro-4-isothiocyanatobenzene #
• 3-chloro-4-bromophenyl isothiocyanate
• J-802130
• AKOS003211290
• NS00123929
• DTXSID50865621
• FS-4366
• 1-bromo-2-chloro-4-isothiocyanato-benzene
• DB-048157
• 4-Bromo-3-chlorophenyl Isothiocyanate

• MDL： MFCD00041071
• Inchi： 1S/C7H3BrClNS/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
• InChI Key： NYJNWHXQEZOISL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)N=C=S

Computed Properties

• Exact Mass: 246.88600
• Monoisotopic Mass: 246.88581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.4

Experimental Properties

• Color/Form: Not determined
• PSA: 44.45000
• LogP: 3.83680
• Solubility: Not determined

4-Bromo-3-chlorophenyl Isothiocyanate Security Information

• Hazardous Material Identification：
• HazardClass：KEEP COLD, LACHRYMATOR, TOXIC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Bromo-3-chlorophenyl Isothiocyanate

4-Bromo-3-chlorophenyl Isothiocyanate (CAS No. 32118-33-5): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 4-Bromo-3-chlorophenyl Isothiocyanate (CAS No. 32118-33-5) represents a significant intermediate in the realm of pharmaceutical synthesis, particularly in the development of novel therapeutic agents. Its unique structural properties, characterized by the presence of both bromo and chloro substituents on a phenyl ring coupled with an isothiocyanate functional group, make it a versatile building block for a wide array of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of isothiocyanates due to their broad-spectrum biological activities. These compounds are known to exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects, making them highly valuable in drug discovery. The 4-Bromo-3-chlorophenyl Isothiocyanate specifically has garnered attention for its role in synthesizing heterocyclic compounds that mimic natural products with proven pharmacological efficacy.

The isothiocyanate group (-N=C=S) in this compound is particularly noteworthy for its reactivity. It readily participates in nucleophilic addition reactions, allowing for the facile introduction of diverse functional groups onto the aromatic core. This reactivity has been exploited in the synthesis of thiazole derivatives, which are known for their therapeutic potential. For instance, recent studies have demonstrated that derivatives of thiazole can inhibit enzymes involved in cancer cell proliferation, making them promising candidates for oncology research.

Moreover, the presence of bromo and chloro substituents on the phenyl ring enhances the electrophilicity of the aromatic system, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug development. The ability to introduce various substituents at specific positions on the aromatic ring provides chemists with unparalleled flexibility in designing molecules with tailored biological activities.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-Bromo-3-chlorophenyl Isothiocyanate. For example, transition-metal-catalyzed reactions have enabled the efficient preparation of polysubstituted phenols, which are precursors to many pharmacologically active compounds. These techniques have not only improved yield but also reduced reaction times, making the synthesis more scalable and cost-effective.

The compound's significance extends beyond its role as a synthetic intermediate. It has been employed in the development of novel agrochemicals as well. Isothiocyanates derived from this compound exhibit potent insecticidal and fungicidal properties, offering an alternative to traditional pesticides. This dual application underscores its versatility and broad utility across multiple industries.

In conclusion, 4-Bromo-3-chlorophenyl Isothiocyanate (CAS No. 32118-33-5) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for chemists and pharmacologists alike. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery and development.